2-Amino-5-ethylbenzonitrile
Description
Chemical Structure: 2-Amino-5-ethylbenzonitrile (CAS: 79689-41-1) is a substituted benzonitrile derivative featuring an amino group (-NH₂) at the 2-position and an ethyl group (-CH₂CH₃) at the 5-position of the aromatic ring. Its molecular formula is C₉H₁₀N₂, with a molecular weight of 146.19 g/mol .
Applications: This compound serves as a versatile building block in organic synthesis and pharmaceutical research, particularly in the development of bioactive molecules. Its structure allows for diverse chemical modifications, such as nucleophilic substitution or coupling reactions, to synthesize complex heterocycles or drug candidates .
Safety and Storage: It requires storage in a dark place under an inert atmosphere at room temperature due to its sensitivity to light and oxidation. Hazard statements include H301+H311+H331 (toxic if swallowed, in contact with skin, or inhaled) .
Properties
Molecular Formula |
C9H10N2 |
|---|---|
Molecular Weight |
146.19 g/mol |
IUPAC Name |
2-amino-5-ethylbenzonitrile |
InChI |
InChI=1S/C9H10N2/c1-2-7-3-4-9(11)8(5-7)6-10/h3-5H,2,11H2,1H3 |
InChI Key |
XMRIHDJOLPUODW-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=CC(=C(C=C1)N)C#N |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Analysis
- Electron Effects: Nitro-substituted derivatives (e.g., 2-Amino-5-nitrobenzonitrile) exhibit strong electron-withdrawing effects, increasing reactivity toward nucleophilic aromatic substitution. In contrast, the ethyl group in 2-Amino-5-ethylbenzonitrile provides electron-donating effects, stabilizing the ring and favoring electrophilic reactions . Halogenated analogs (e.g., 5-Amino-2-fluorobenzonitrile) leverage halogen atoms for enhanced binding affinity in drug-receptor interactions and improved pharmacokinetic profiles .
- Steric and Lipophilicity Considerations: The ethyl group in 2-Amino-5-ethylbenzonitrile increases lipophilicity (logP ~2.5 estimated), making it more suitable for crossing biological membranes. This contrasts with nitro groups, which reduce lipophilicity but enhance polarity .
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